molecular formula C11H11N3 B349263 (1-ethyl-1H-benzimidazol-2-yl)acetonitrile CAS No. 25184-09-2

(1-ethyl-1H-benzimidazol-2-yl)acetonitrile

Cat. No. B349263
CAS RN: 25184-09-2
M. Wt: 185.22g/mol
InChI Key: LMKZNSKYLAQXJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” is a compound with the molecular formula C11H11N3 . It is a derivative of benzimidazole, which is a heterocyclic aromatic organic compound. This compound is a useful intermediate for the synthesis of benzisothiazole/benzimidazole derivatives with acidic groups that exhibits numerous pharmacological properties .


Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate . Other methods include reaction with aromatic aldehydes, aliphatic aldehydes, or cyanogen bromide in acetonitrile solution . The ring closure of the compound (o-phenylenediamine) constructs the imidazole ring .


Molecular Structure Analysis

The molecular structure of “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” consists of a benzimidazole ring attached to an acetonitrile group . The benzimidazole moiety is a five-membered heterocyclic ring that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .


Chemical Reactions Analysis

Benzimidazole derivatives show a broad range of chemical and biological properties . They are known to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .


Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms .

Scientific Research Applications

Antimicrobial Activity

Benzimidazole derivatives have been reported to exhibit antimicrobial properties . The presence of the benzimidazole moiety can contribute to the antimicrobial activity of the compound.

Anticancer Activity

Benzimidazole derivatives, including “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile”, have shown potential as anticancer agents . The presence of certain substituent groups in their structures can influence their bioactivity against various cancer cell lines .

Antiviral Activity

The benzimidazole moiety has been associated with antiviral activities . This suggests that “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” could potentially be used in the development of antiviral drugs.

Antiparasitic Activity

Benzimidazole derivatives have been found to exhibit antiparasitic activity . They have been shown to be effective against parasites such as Trichinella spiralis .

Antihypertensive Activity

Benzimidazole derivatives have also been associated with antihypertensive activities . This suggests potential applications in the treatment of hypertension.

Anti-inflammatory Activity

The benzimidazole moiety has been linked to anti-inflammatory activities . This suggests that “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” could potentially be used in the development of anti-inflammatory drugs.

Use in Organic Synthesis

Acetonitrile, a component of “(1-ethyl-1H-benzimidazol-2-yl)acetonitrile”, has been widely applied in organic synthesis . It can be used as an important synthon in many types of organic reactions .

Use as Agricultural Fungicides

Benzimidazole derivatives have been used as agricultural fungicides due to their minimal environmental impact and lack of significant toxicity or side effects on crops .

Safety and Hazards

“(1-ethyl-1H-benzimidazol-2-yl)acetonitrile” is classified as having acute toxicity (Category 4) for oral, dermal, and inhalation exposure. It can cause skin irritation (Category 2) and eye irritation (Category 2). It may also cause respiratory irritation (Category 3) .

Future Directions

Benzimidazole and its derivatives have become an important synthon in the development of new drugs . They have a broad range of chemical and biological properties, making them promising candidates for the development of novel therapeutic agents .

properties

IUPAC Name

2-(1-ethylbenzimidazol-2-yl)acetonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11N3/c1-2-14-10-6-4-3-5-9(10)13-11(14)7-8-12/h3-6H,2,7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LMKZNSKYLAQXJH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC=CC=C2N=C1CC#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

185.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1-ethyl-1H-benzimidazol-2-yl)acetonitrile

CAS RN

25184-09-2
Record name 2-(1-ethyl-1H-1,3-benzodiazol-2-yl)acetonitrile
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.